molecular formula C24H24N4O3P2 B303302 N,N',N'',N'''-tetraphenyldiphosphoric tetraamide

N,N',N'',N'''-tetraphenyldiphosphoric tetraamide

Cat. No. B303302
M. Wt: 478.4 g/mol
InChI Key: WTOHYDGMLVIDQW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N,N',N'',N'''-tetraphenyldiphosphoric tetraamide, commonly known as P2N2, is a chemical compound that has gained significant attention in scientific research due to its unique properties. It is a white crystalline solid that is soluble in organic solvents and is used as a ligand in coordination chemistry. P2N2 has shown promising results in various fields such as catalysis, material science, and medicinal chemistry.

Scientific Research Applications

P2N2 has been extensively studied for its potential applications in catalysis. It has been found to be an efficient ligand for transition metal catalyzed reactions such as cross-coupling and hydrogenation reactions. P2N2 has also been used in the synthesis of metal-organic frameworks (MOFs) due to its ability to coordinate with metal ions. In addition, P2N2 has shown potential as a building block for the construction of supramolecular structures.

Mechanism of Action

P2N2 acts as a bidentate ligand, meaning it can coordinate with two metal ions simultaneously. The coordination of P2N2 with metal ions leads to the formation of metal complexes that can catalyze various reactions. The exact mechanism of action of P2N2 in catalysis is still under investigation.
Biochemical and Physiological Effects:
There is limited research on the biochemical and physiological effects of P2N2. However, it has been reported to have low toxicity and is not mutagenic or carcinogenic.

Advantages and Limitations for Lab Experiments

The advantages of using P2N2 in lab experiments include its high stability, solubility in organic solvents, and ability to coordinate with various metal ions. However, the limitations of using P2N2 include its low yield during synthesis and the high cost of the starting materials.

Future Directions

There are several future directions for the research on P2N2. One potential area of research is the development of new synthesis methods that can increase the yield of P2N2. Another area of research is the investigation of the mechanism of action of P2N2 in catalysis. Additionally, the use of P2N2 in the construction of supramolecular structures and the development of new applications in material science and medicinal chemistry are also potential future directions.

Synthesis Methods

The synthesis of P2N2 can be achieved through the reaction of diphenylphosphine with hexachlorodisilane in the presence of lithium chloride. The resulting compound is then treated with ammonia to yield P2N2. This method has been reported to have a yield of around 50%.

properties

Product Name

N,N',N'',N'''-tetraphenyldiphosphoric tetraamide

Molecular Formula

C24H24N4O3P2

Molecular Weight

478.4 g/mol

IUPAC Name

N-[anilino(dianilinophosphoryloxy)phosphoryl]aniline

InChI

InChI=1S/C24H24N4O3P2/c29-32(25-21-13-5-1-6-14-21,26-22-15-7-2-8-16-22)31-33(30,27-23-17-9-3-10-18-23)28-24-19-11-4-12-20-24/h1-20H,(H2,25,26,29)(H2,27,28,30)

InChI Key

WTOHYDGMLVIDQW-UHFFFAOYSA-N

SMILES

C1=CC=C(C=C1)NP(=O)(NC2=CC=CC=C2)OP(=O)(NC3=CC=CC=C3)NC4=CC=CC=C4

Canonical SMILES

C1=CC=C(C=C1)NP(=O)(NC2=CC=CC=C2)OP(=O)(NC3=CC=CC=C3)NC4=CC=CC=C4

Origin of Product

United States

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